Cas no 2172069-16-6 (2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol)

• Product Name: 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol
• CAS No: 2172069-16-6
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 5921951
• PubChem ID: 165570983
• Update Time: 2025-10-30

2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol
• 2172069-16-6
• EN300-1615686
• [2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-yl]methanol

• Inchi： 1S/C10H14F2O2/c1-5(2)8-6(3)14-9(10(11)12)7(8)4-13/h5,10,13H,4H2,1-3H3
• InChI Key： PCQKTJOJDQYWNI-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(=C(C)O1)C(C)C)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol

Comprehensive Overview of 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol (CAS No. 2172069-16-6)

2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol (CAS No. 2172069-16-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and furan moieties, exhibits remarkable potential for applications in drug discovery and functional material design. Its molecular structure, which includes a propan-2-yl group and a methanol substituent, contributes to its versatile reactivity and solubility properties.

In recent years, the demand for fluorinated compounds like 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential as a building block for synthesizing novel biologically active molecules. The incorporation of fluorine atoms into organic frameworks is a trending topic in medicinal chemistry, as it often improves metabolic stability and binding affinity to target proteins. This aligns with the growing focus on precision medicine and sustainable chemistry, which are hot topics in both academic and industrial circles.

The synthesis of 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol typically involves multi-step reactions, including electrophilic fluorination and furan ring functionalization. These processes are optimized to achieve high yields and purity, making the compound suitable for further derivatization. Its CAS No. 2172069-16-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research publications. The compound’s physicochemical properties, such as melting point, boiling point, and solubility, are meticulously documented to facilitate its use in various applications.

One of the most searched questions related to this compound is: "What are the applications of 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol in drug discovery?" Studies suggest that its furan-3-ylmethanol core can serve as a scaffold for designing enzyme inhibitors or receptor modulators. Additionally, its difluoromethyl group is known to mimic hydroxyl or carbonyl functionalities, making it valuable in bioisostere strategies. These attributes are particularly relevant in the development of anti-inflammatory and antiviral agents, which are currently high-priority areas in pharmaceutical research.

Another trending topic tied to this compound is its role in green chemistry. With increasing regulatory pressure to reduce hazardous waste, researchers are exploring eco-friendly synthetic routes for fluorinated furan derivatives. The use of catalytic methods and renewable solvents in the production of 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol is a subject of active investigation. This aligns with the broader industry shift toward sustainable manufacturing practices, a theme frequently highlighted in scientific conferences and journals.

From a commercial perspective, CAS No. 2172069-16-6 is listed in catalogs of several specialty chemical suppliers, reflecting its growing market demand. Companies specializing in custom synthesis and contract research often highlight this compound as part of their high-value intermediates portfolio. Its pricing and availability are influenced by factors such as raw material costs, synthesis complexity, and scale-up feasibility—topics frequently queried in industry reports and market analyses.

In summary, 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-ylmethanol (CAS No. 2172069-16-6) represents a compelling case study in modern chemical innovation. Its structural features and functional groups make it a versatile candidate for diverse applications, from pharmaceutical intermediates to advanced material precursors. As research continues to uncover its full potential, this compound is poised to remain a focal point in the intersection of organic synthesis, medicinal chemistry, and sustainability science.